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Compound Name: o-Tolidine dihydrochloride

Cat. No.: B147521 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
o-Tolidine dihydrochloride (CAS 612-82-8), a salt of the aromatic amine 3,3'-

dimethylbenzidine, is a compound with significant applications in analytical chemistry,

particularly in colorimetric assays. Historically, it has been widely used as a reagent for the

detection of residual chlorine in water. However, its classification as a potential human

carcinogen necessitates stringent safety protocols and has led to the exploration of alternative

analytical methods. This technical guide provides an in-depth overview of the properties,

synthesis, applications, and safety considerations of o-tolidine dihydrochloride, with a focus

on its use in experimental settings.

Chemical and Physical Properties
o-Tolidine dihydrochloride is a white to grayish or reddish crystalline powder.[1][2][3] It is

soluble in water. The key chemical and physical properties are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b147521?utm_src=pdf-interest
https://www.benchchem.com/product/b147521?utm_src=pdf-body
https://www.benchchem.com/product/b147521?utm_src=pdf-body
https://www.benchchem.com/product/b147521?utm_src=pdf-body
https://www.researchgate.net/publication/23436473_Determination_of_residual_chlorine_in_greywater_using_o-tolidine
https://pubmed.ncbi.nlm.nih.gov/18968833/
https://patents.google.com/patent/US2385471A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

CAS Number 612-82-8 [4]

Molecular Formula C₁₄H₁₆N₂ · 2HCl [4]

Molecular Weight 285.21 g/mol [4]

Appearance White to greyish powder [4]

Melting Point >300°C [5]

Solubility Soluble in water [5]

Synonyms

3,3'-Dimethylbenzidine

dihydrochloride, 4,4'-Diamino-

3,3'-dimethylbiphenyl

dihydrochloride

[2][3]

Synthesis of o-Tolidine Dihydrochloride
A common method for the preparation of o-tolidine dihydrochloride involves the treatment of

o-tolidine with hydrochloric acid. The following protocol is adapted from a procedure described

in Organic Syntheses.

Experimental Protocol
Materials:

o-Tolidine

Concentrated hydrochloric acid (HCl)

Water

Ice

Procedure:

In a beaker, create a thin paste of 21.2 g (0.1 mole) of o-tolidine with 300 cc of water.
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Dissolve the o-tolidine by adding 20 cc (23.6 g, 0.23 mole) of concentrated hydrochloric acid

(sp. gr. 1.18), warming gently if necessary.

Cool the solution to 10°C using an ice bath and begin mechanical stirring.

Add an additional 21 cc (25 g, 0.24 mole) of concentrated hydrochloric acid. This will cause

the partial separation of o-tolidine dihydrochloride as a precipitate.[6]

The resulting precipitate can be collected by filtration and dried.

Applications in Analytical Chemistry
The primary application of o-tolidine dihydrochloride is as a colorimetric reagent for the

detection of free and total residual chlorine in water.[5][7] It is also used for the detection of

gold.[5][7]

Colorimetric Detection of Residual Chlorine
The o-tolidine method relies on the oxidation of o-tolidine by chlorine in an acidic medium to

produce a yellow-colored holoquinone. The intensity of the yellow color is directly proportional

to the concentration of chlorine in the sample.[8]

Reaction Mechanism: The simplified reaction is as follows: o-Tolidine + Chlorine → Yellow

Holoquinone[8]

Caption: Oxidation of o-Tolidine by residual chlorine.

Experimental Protocol for Residual Chlorine
Determination
Reagent Preparation (o-Tolidine Reagent):

Dissolve 1.35 g of o-tolidine dihydrochloride in 500 mL of distilled water.[4]

In a separate container, add 150 mL of concentrated hydrochloric acid to 850 mL of distilled

water to make a dilute HCl solution.[4]

Add the o-tolidine solution to the dilute hydrochloric acid solution.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b147521?utm_src=pdf-body
http://www.orgsyn.org/demo.aspx?prep=CV2P0145
https://www.benchchem.com/product/b147521?utm_src=pdf-body
https://www.waterandwastewater.com/orthotolidine-test/
https://ihatepsm.com/blog/orthotolidine-ot-test-and-orthotolidine-%E2%80%93-arsenite-ota-test
https://www.waterandwastewater.com/orthotolidine-test/
https://ihatepsm.com/blog/orthotolidine-ot-test-and-orthotolidine-%E2%80%93-arsenite-ota-test
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Colorimetric_Detection_of_Residual_Chlorine_using_o_Tolidine.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Colorimetric_Detection_of_Residual_Chlorine_using_o_Tolidine.pdf
https://www.benchchem.com/product/b147521?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Validation_of_Analytical_Methods_o_Tolidine_vs_DPD_for_Residual_Chlorine_Analysis.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Validation_of_Analytical_Methods_o_Tolidine_vs_DPD_for_Residual_Chlorine_Analysis.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Validation_of_Analytical_Methods_o_Tolidine_vs_DPD_for_Residual_Chlorine_Analysis.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store the reagent in a dark bottle.[4]

Procedure for Total Residual Chlorine:

Take a 10 mL water sample in a cuvette.[8]

Add 0.5 mL of the o-tolidine reagent to the sample.[8]

Mix the solution thoroughly.[8]

Measure the absorbance of the developed yellow color at a wavelength of 435-490 nm using

a spectrophotometer.[8]

Determine the chlorine concentration from a pre-established calibration curve.[8]

Procedure for Free Residual Chlorine:

Follow steps 1-3 of the total residual chlorine protocol.

Measure the color intensity immediately (within 15 seconds) after mixing. The rapid color

development is indicative of free residual chlorine.[8]

Experimental Workflow:
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Reagent Preparation Chlorine Analysis

Dissolve o-Tolidine Dihydrochloride in Water

Mix o-Tolidine Solution and HCl

Prepare Dilute HCl

Store in Dark Bottle

Collect 10 mL Water Sample

Add 0.5 mL o-Tolidine Reagent

Mix Thoroughly

Measure Absorbance (435-490 nm)

Determine Concentration via Calibration Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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